![molecular formula C13H13ClFN3O B213538 4-chloro-1-ethyl-N-(2-fluorobenzyl)-1H-pyrazole-5-carboxamide](/img/structure/B213538.png)
4-chloro-1-ethyl-N-(2-fluorobenzyl)-1H-pyrazole-5-carboxamide
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Overview
Description
4-chloro-1-ethyl-N-(2-fluorobenzyl)-1H-pyrazole-5-carboxamide, also known as ABT-199 or Venetoclax, is a small molecule inhibitor that targets B-cell lymphoma-2 (BCL-2) protein. BCL-2 is an anti-apoptotic protein that plays a crucial role in the survival of cancer cells. Venetoclax has shown promising results in the treatment of various hematological malignancies, including chronic lymphocytic leukemia (CLL) and acute myeloid leukemia (AML).
Mechanism of Action
Venetoclax selectively binds to BCL-2 protein and inhibits its anti-apoptotic function. This leads to the activation of the intrinsic apoptotic pathway, which ultimately results in the death of cancer cells. Venetoclax has a high affinity for BCL-2 protein, but it does not bind to other anti-apoptotic proteins such as BCL-XL and MCL-1.
Biochemical and physiological effects:
Venetoclax has been shown to induce apoptosis in cancer cells, but it does not affect normal cells. This is because normal cells have a lower dependence on BCL-2 protein for survival compared to cancer cells. Venetoclax has also been shown to sensitize cancer cells to other anti-cancer agents, such as chemotherapy and radiation therapy.
Advantages and Limitations for Lab Experiments
Venetoclax has several advantages for laboratory experiments. It has a high specificity for BCL-2 protein and does not affect other anti-apoptotic proteins, which allows for the selective targeting of cancer cells. Venetoclax has also been shown to have a favorable safety profile in clinical trials. However, Venetoclax has limitations in laboratory experiments, such as the development of resistance in cancer cells and the potential for off-target effects.
Future Directions
There are several future directions for the development of Venetoclax. One direction is the exploration of combination therapies with other anti-cancer agents to improve response rates and overcome resistance. Another direction is the investigation of Venetoclax in other hematological malignancies, such as multiple myeloma and non-Hodgkin lymphoma. Additionally, the development of biomarkers to predict response to Venetoclax and the identification of potential mechanisms of resistance are also important future directions.
Synthesis Methods
The synthesis of Venetoclax involves several steps, starting from commercially available starting materials. The key step involves the reaction of 4-chloro-N-(2-fluorobenzyl)-1H-pyrazole-5-carboxamide with ethyl magnesium bromide to form the corresponding Grignard reagent. The Grignard reagent is then reacted with 4-bromo-2-fluorobenzene to form the intermediate, which is subsequently treated with trifluoroacetic acid to obtain Venetoclax.
Scientific Research Applications
Venetoclax has been extensively studied in preclinical and clinical studies for the treatment of various hematological malignancies. In CLL, Venetoclax has shown high response rates, particularly in patients with high-risk genetic features. In AML, Venetoclax in combination with hypomethylating agents has shown promising results in elderly patients who are not eligible for intensive chemotherapy.
properties
Molecular Formula |
C13H13ClFN3O |
---|---|
Molecular Weight |
281.71 g/mol |
IUPAC Name |
4-chloro-2-ethyl-N-[(2-fluorophenyl)methyl]pyrazole-3-carboxamide |
InChI |
InChI=1S/C13H13ClFN3O/c1-2-18-12(10(14)8-17-18)13(19)16-7-9-5-3-4-6-11(9)15/h3-6,8H,2,7H2,1H3,(H,16,19) |
InChI Key |
AZRMJNMTTCKHIL-UHFFFAOYSA-N |
SMILES |
CCN1C(=C(C=N1)Cl)C(=O)NCC2=CC=CC=C2F |
Canonical SMILES |
CCN1C(=C(C=N1)Cl)C(=O)NCC2=CC=CC=C2F |
Origin of Product |
United States |
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